Cas no 38367-36-1 (2,4-dichloro-6-methyl-pyridine-3-carbonitrile)

• Product Name: 2,4-dichloro-6-methyl-pyridine-3-carbonitrile
• CAS No: 38367-36-1
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD11847537
• CID: 1038706
• PubChem ID: 11275471
• Update Time: 2025-06-08

2,4-dichloro-6-methyl-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methylnicotinonitrile
• 2,4-dichloro-6-methylpyridine-3-carbonitrile
• 2,4-Dichlor-6-methyl-nicotinonitril
• 2,4-Dichlor-6-methylpyridine-3-carbonitrile
• 2,4-dichloro-3-cyano-6-methyl-pyridine
• 2,4-dichloro-6-methyl-3-pyridinecarbonitrile
• 3-cyano-2,4-dichloro-6-methylpyridine
• 3-Pyridinecarbonitrile,2,4-dichloro-6-methyl
• 3-Pyridinecarbonitrile, 2,4-dichloro-6-methyl-
• BZKGFMCVNLCEJA-UHFFFAOYSA-N
• 4962AB
• AK100329
• ST24021507
• 2,4-dichloro-6-methyl-pyridine-3-carbonitrile
• DTXSID70460839
• 2 pound not4-Dichloro-6-methylnicotinonitrile
• AKOS016002533
• CS-M2974
• DS-3508
• DA-42590
• SY060937
• EN300-204217
• SCHEMBL9820164
• 38367-36-1
• MFCD11847537

• MDL： MFCD11847537
• Inchi： 1S/C7H4Cl2N2/c1-4-2-6(8)5(3-10)7(9)11-4/h2H,1H3
• InChI Key： BZKGFMCVNLCEJA-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(N=C(C)C=1)Cl

Computed Properties

• Exact Mass: 185.97500
• Monoisotopic Mass: 185.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.6

Experimental Properties

• PSA: 36.68000
• LogP: 2.56848

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,4-dichloro-6-methyl-pyridine-3-carbonitrile

Recent Advances in the Study of 2,4-Dichloro-6-methyl-pyridine-3-carbonitrile (CAS: 38367-36-1)

2,4-Dichloro-6-methyl-pyridine-3-carbonitrile (CAS: 38367-36-1) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of antimicrobial and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2,4-dichloro-6-methyl-pyridine-3-carbonitrile as a precursor for the synthesis of pyridine-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against EGFR and VEGFR2, which are critical targets in cancer therapy. The study reported IC50 values in the nanomolar range, suggesting high efficacy of these derivatives.

In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), 2,4-dichloro-6-methyl-pyridine-3-carbonitrile was employed as a building block for the design of antimicrobial agents. The synthesized compounds showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies revealed that these compounds interact with bacterial DNA gyrase, providing insights into their mechanism of action.

The compound's role in agrochemical research has also been explored. A 2023 study in Pest Management Science described its use in developing novel pesticides with improved environmental profiles. The derivatives exhibited high efficacy against common crop pests while demonstrating lower toxicity to non-target organisms compared to conventional pesticides.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 2,4-dichloro-6-methyl-pyridine-3-carbonitrile. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) reported a solvent-free synthesis route with excellent yield (92%) and reduced environmental impact.

Pharmacokinetic studies of derivatives containing this core structure have shown promising results, with good oral bioavailability and favorable metabolic stability profiles. These findings, published in European Journal of Pharmaceutical Sciences (2023), suggest that compounds derived from 2,4-dichloro-6-methyl-pyridine-3-carbonitrile may have good drug-like properties.

Ongoing research is exploring the potential of this compound in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary results from cell-based assays indicate that certain derivatives may modulate key pathways involved in these conditions, though further investigation is required.

In conclusion, 2,4-dichloro-6-methyl-pyridine-3-carbonitrile continues to be a valuable scaffold in medicinal chemistry and agrochemical research. The recent studies demonstrate its versatility in drug discovery and highlight its potential for developing novel therapeutic agents with improved efficacy and safety profiles.